Iron oxalate

Specification

• CAS No.: 446884-61-3
• Molecular Formula: C6Fe2O12
• Molecular Weight: 375.75 g/mol
• IUPAC Name: iron(3+);oxalate
• Standard InChI: InChI=1S/3C2H2O4.2Fe/c3*3-1(4)2(5)6;;/h3*(H,3,4)(H,5,6);;/q;;;2*+3/p-6
• Standard InChI Key: VEPSWGHMGZQCIN-UHFFFAOYSA-H
• SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Fe+3].[Fe+3]
• Canonical SMILES: C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].C(=O)(C(=O)[O-])[O-].[Fe+3].[Fe+3]

Introduction

Chemical Identity and Structural Characteristics of Iron Oxalate

Iron(II) oxalate, with the molecular formula FeC₂O₄, belongs to the family of metal oxalates characterized by the oxalate anion (C₂O₄²⁻) coordinating to a metal center. The anhydrous form has a molar mass of 143.86 g/mol, while the dihydrate (FeC₂O₄·2H₂O) weighs 179.89 g/mol. X-ray crystallography reveals that the dihydrate adopts a coordination polymer structure, where oxalate ligands bridge ferrous ions (Fe²⁺) in a one-dimensional chain, capped by water molecules. This arrangement confers stability and influences its reactivity in aqueous environments.

Table 1: Fundamental Properties of Iron(II) Oxalate

Property	Anhydrous Form	Dihydrate Form
Molecular Formula	FeC₂O₄	FeC₂O₄·2H₂O
Molar Mass (g/mol)	143.86	179.89
Density (g/cm³)	2.28	2.28
Melting Point (°C)	190	150–160
Solubility	Insoluble in water; soluble in acids	Insoluble in water; soluble in acids

Synthesis and Industrial Preparation Methods

Iron oxalate is synthesized through multiple routes, each tailored to specific purity and scale requirements. A common laboratory method involves the precipitation reaction between ferrous sulfate (FeSO₄) and sodium oxalate (Na₂C₂O₄):

$$\text{FeSO}_4 + \text{Na}_2\text{C}_2\text{O}_4 \rightarrow \text{FeC}_2\text{O}_4 + \text{Na}_2\text{SO}_4$$

This yields a yellow precipitate of FeC₂O₄, which is filtered and dried. Industrial-scale production often employs the direct reaction of metallic iron with oxalic acid in aqueous media:

$$\text{Fe} + \text{H}_2\text{C}_2\text{O}_4 + 2\text{H}_2\text{O} \rightarrow \text{FeC}_2\text{O}_4\cdot2\text{H}_2\text{O} + \text{H}_2$$

This method benefits from low-cost precursors and high yield, making it suitable for applications in pigments and metal treatment.

Thermal Decomposition and Reactivity

Upon heating, iron oxalate undergoes decomposition, producing iron oxides and gaseous byproducts. The anhydrous form decomposes at 190°C, while the dihydrate loses water at 150–160°C before further breakdown:

$$\text{FeC}_2\text{O}_4 \rightarrow \text{FeO} + \text{CO}_2 + \text{CO}$$

At higher temperatures (>400°C), FeO oxidizes to Fe₃O₄ or α-Fe₂O₃, depending on atmospheric conditions. This pyrolysis pathway is exploited in the production of magnetic nanoparticles and iron-based catalysts.

Table 2: Decomposition Products of Iron Oxalate

Temperature Range (°C)	Primary Products	Secondary Reactions
150–190	FeC₂O₄·2H₂O → FeC₂O₄ + 2H₂O	Dehydration
190–365	FeC₂O₄ → FeO + CO + CO₂	Reduction of oxalate ligand
>400	4FeO → Fe₃O₄ + Fe	Oxidation in air

Applications in Nanotechnology and Catalysis

Iron oxalate-derived nanomaterials have emerged as efficient catalysts for environmental and organic synthesis applications. A 2014 study demonstrated that Fe(oxalate)-capped Fe₃O₄ nanoparticles degrade methylene blue (MB) dye under UV light with 98% efficiency within 60 minutes. The same catalyst facilitates the synthesis of bis(indolyl)methanes via aldol condensation, achieving yields exceeding 85% in aqueous media.

Table 3: Catalytic Performance of Fe(ox)-Fe₃O₄ Nanomaterials

Application	Substrate	Conditions	Efficiency/Yield
Dye Degradation	Methylene Blue	UV light, 60 min	98%
Organic Synthesis	Bis(indolyl)methanes	Water, 4 hours	85–92%

The magnetic recoverability of these nanoparticles enhances their sustainability, enabling reuse for up to five cycles without significant activity loss.

Role in Sustainable Metallurgy

Recent advancements in clean iron production utilize oxalic acid to dissolve iron oxides, forming soluble iron oxalate complexes. Magnetite (Fe₃O₄) dissolves rapidly in highly acidic oxalic acid solutions (pH <1), achieving iron recovery rates of 80–90%:

$$\text{Fe}_3\text{O}_4 + 4\text{H}_2\text{C}_2\text{O}_4 \rightarrow 3\text{FeC}_2\text{O}_4 + 4\text{H}_2\text{O} + 2\text{CO}_2$$

Biological and Health Implications

Iron oxalate’s interaction with biological systems is complex. In humans, oxalate competes with carbonate as a synergistic anion in transferrin, the iron transport protein. Substitution of carbonate by oxalate in transferrin’s iron-binding sites stabilizes the complex, reducing cellular iron uptake by up to 70%. This mechanism underscores oxalate’s role in disorders like nephrolithiasis and iron-deficiency anemia.

Future Directions and Research Challenges

Ongoing research aims to optimize iron oxalate’s catalytic efficiency and explore its potential in energy storage systems. Challenges include mitigating precipitation during metallurgical processes and enhancing nanoparticle stability under operational conditions.